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Compound of Interest

Compound Name: Pioglitazone

Cat. No.: B026386 Get Quote

Introduction

Pioglitazone is a synthetic agonist for the peroxisome proliferator-activated receptor-gamma

(PPARγ), a nuclear receptor that plays a crucial role in regulating glucose and lipid metabolism.

[1][2][3][4] As a member of the thiazolidinedione (TZD) class of drugs, pioglitazone enhances

insulin sensitivity in peripheral tissues such as adipose tissue, skeletal muscle, and the liver.[1]

[2][3] Its mechanism of action involves binding to and activating PPARγ, which in turn

modulates the transcription of genes involved in glucose uptake, lipid storage, and

inflammation.[1][2][3][5] In cell culture applications, pioglitazone is a valuable tool for studying

insulin signaling, adipocyte differentiation, and the pathophysiology of metabolic diseases and

certain cancers.[1][6][7]
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Property Pioglitazone
Pioglitazone
Hydrochloride

Reference(s)

Molecular Formula C19H20N2O3S C19H20N2O3S • HCl [8]

Molecular Weight 356.4 g/mol 392.9 g/mol [9][10]

Appearance Crystalline solid
White to off-white

crystalline powder
[8][9][11]

Storage (as solid) -20°C -20°C [9][12]

Stability (as solid) ≥ 4 years ≥ 4 years [9][12]

Table 2: Solubility Data

Solvent
Pioglitazone
Solubility

Pioglitazone
Hydrochloride
Solubility

Reference(s)

DMSO ~2.5 mg/mL
20 mg/mL to 79

mg/mL
[9][10][11][12][13]

Dimethylformamide

(DMF)
~2.5 mg/mL ~20 mg/mL [9][11][12]

Ethanol - 4 mg/mL [10]

Water Practically insoluble <1 mg/mL [10][14]

DMSO:PBS (pH 7.2)

(1:1)
~100 µg/mL - [9]

DMSO:PBS (pH 7.2)

(1:5)
- ~0.15 mg/mL [11][12]

Table 3: Recommended Storage of Stock Solutions
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Solvent
Storage
Temperature

Stability Reference(s)

DMSO -20°C Up to 3 months [10]

Aqueous Solution Room Temperature
Not recommended for

more than one day
[9][12]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Pioglitazone Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of pioglitazone
hydrochloride.

Materials:

Pioglitazone hydrochloride (MW: 392.9 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated balance

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the pioglitazone hydrochloride vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh out a desired amount of pioglitazone hydrochloride. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.93 mg of pioglitazone
hydrochloride.
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Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed pioglitazone
hydrochloride. For 3.93 mg, add 1 mL of DMSO.

Mixing: Vortex the solution until the pioglitazone hydrochloride is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution.

Sterilization (Optional): If required, sterilize the stock solution by filtering it through a 0.22 µm

syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.[10]

Protocol 2: General Protocol for Treating Cultured Cells
with Pioglitazone
This protocol provides a general guideline for treating adherent cells in culture with

pioglitazone.

Materials:

Cultured cells in multi-well plates or flasks

Complete cell culture medium

Pioglitazone stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

Vehicle control (DMSO)

Procedure:

Cell Seeding: Seed cells at the desired density in a multi-well plate or flask and allow them to

adhere and grow, typically for 24 hours.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

pioglitazone stock solution at room temperature. Prepare the desired final concentrations of

pioglitazone by diluting the stock solution in complete cell culture medium. For example, to
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achieve a final concentration of 10 µM in 1 mL of medium, add 1 µL of the 10 mM stock

solution.

Vehicle Control Preparation: Prepare a vehicle control by adding the same volume of DMSO

to the complete cell culture medium as used for the highest concentration of pioglitazone.

The final concentration of DMSO in the culture medium should ideally be less than 0.5% to

avoid cytotoxicity.[15][16]

Cell Treatment: Remove the existing culture medium from the cells and wash once with

sterile PBS if necessary. Add the prepared media containing the different concentrations of

pioglitazone and the vehicle control to the respective wells.

Incubation: Incubate the cells for the desired treatment duration (e.g., 12, 24, 48, or 72

hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).[6][15][17]

Downstream Analysis: Following incubation, the cells are ready for various downstream

assays, such as cell viability assays (e.g., MTT), gene expression analysis (e.g., RT-PCR),

or protein analysis (e.g., Western blotting).

Table 4: Examples of Pioglitazone Working Concentrations in Cell Culture
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Cell Line
Concentration
Range

Treatment
Duration

Application Reference(s)

HepG2 3.125 - 100 µM 12, 24, 48 h
Cytotoxicity

evaluation
[15]

Vascular Smooth

Muscle Cells
50 - 100 µM 24, 48, 72 h

Apoptosis and

cell cycle

analysis

[17]

Pancreatic

Cancer Cells
0.01 - 100 µM 48 h

Cell proliferation

assay
[6]

Endothelial

Progenitor Cells
10 µM 7 and 21 days

Viability and

functional assays
[18]

Non-Small Cell

Lung Cancer

(NSCLC)

0.1 - 50 µM 72 h

Cell proliferation

and invasion

assays

[7]
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Caption: Experimental workflow for cell treatment with pioglitazone.
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Caption: Pioglitazone's mechanism of action via the PPARγ signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b026386#preparing-pioglitazone-stock-solution-with-
dmso-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b026386#preparing-pioglitazone-stock-solution-with-dmso-for-cell-culture
https://www.benchchem.com/product/b026386#preparing-pioglitazone-stock-solution-with-dmso-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b026386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

